Methyl 3-methoxy-2-nitrobenzoate

• CAS: 5307-17-5
• Molecular Formula: C9H9NO5
• Molecular Weight: 211.17 g/mol
• SMILES: COC1=CC=CC(=C1[N+](=O)[O-])C(=O)OC
• InChI: InChI=1S/C9H9NO5/c1-14-7-5-3-4-6(9(11)15-2)8(7)10(12)13/h3-5H,1-2H3
• InChIKey: FDQQRLPHAAICCR-UHFFFAOYSA-N

Inconsistent regioisomer purity disrupts synthetic pathways. Methyl 3-methoxy-2-nitrobenzoate (CAS 5307-17-5) eliminates this risk with precise ortho-nitro/meta-methoxy substitution essential for selective reduction. • Bosutinib API intermediate: analogs cause >80°C mp shift & reaction failure. • Reduces to methyl 2-amino-3-methoxybenzoate for benzimidazole/quinazoline synthesis. • ≥98% purity, ambient shipping, global stock available.

Methyl 3-Methoxy-2-Nitrobenzoate: Properties & Intermediate Role

Methyl 3-methoxy-2-nitrobenzoate (CAS 5307-17-5) is a nitro-substituted aromatic ester with the molecular formula C₉H₉NO₅ and a molecular weight of 211.17 g/mol . It is characterized by the presence of a methoxy group (-OCH₃) at the 3-position and a nitro group (-NO₂) at the 2-position on a benzoate ester backbone. This substitution pattern confers specific electronic and steric properties that dictate its reactivity and physical behavior [1]. The compound is primarily utilized as a versatile intermediate in organic synthesis, particularly within the pharmaceutical industry, where it serves as a building block for more complex active pharmaceutical ingredients (APIs) .

Regioisomer-controlled intermediate for selective synthetic transformations

Supports nitro reduction and cross-coupling in pharmaceutical building block synthesis

Consistent purity specification aids procurement and scale-up planning

• [1] SpectraBase. Methyl 3-methoxy-2-nitrobenzoate. CAS Registry Number: 5307-17-5. John Wiley & Sons, Inc. View Source

Why Substituting Methyl 3-Methoxy-2-Nitrobenzoate Fails

Generic substitution of methyl 3-methoxy-2-nitrobenzoate with close structural analogs is scientifically unsound due to the profound impact of regioisomerism and functional group positioning on key material properties. Even a simple change in the relative orientation of the methoxy and nitro groups (e.g., from 3-methoxy-2-nitro to 2-methoxy-3-nitro) leads to a dramatic shift in physical properties, such as a >80 °C difference in melting point , which directly affects purification and handling. Furthermore, the electronic interplay between the ortho-nitro group and the meta-methoxy group creates a unique reactivity profile. This dictates the compound's behavior in crucial downstream transformations, such as selective reduction or cross-coupling reactions, meaning an incorrectly substituted analog will not replicate the desired reaction pathway .

Target: 3-Methoxy-2-nitro

Analog: 2-Methoxy-3-nitro

Solid Form

High-melting crystalline solid; well-suited for recrystallization

Low-melting solid; may require chromatographic purification

Electronic Profile

Ortho-nitro / meta-methoxy interplay directs reduction selectivity

Altered electronic pattern may shift reaction pathway and yield

Reactivity

Predictable nitro reduction and heterocycle formation

Steric and electronic mismatch may lead to unexpected by-products

Comparing Methyl 3-Methoxy-2-Nitrobenzoate to Analogs

Melting Point Comparison

The melting point of methyl 3-methoxy-2-nitrobenzoate is substantially higher than that of its closest regioisomer, methyl 2-methoxy-3-nitrobenzoate. This large difference is a direct result of the different intermolecular forces dictated by the specific substitution pattern, providing a key physical property for compound identification and, more importantly, for assessing purity and designing purification processes like recrystallization .

Melting Point

Head-to-head

142–144 °C vs 60 °C

Enables recrystallization-based purification

Large Δ supports identity confirmation and solid-state characterization

Evidence Dimension	Melting Point
Target Compound Data	142-144 °C
Comparator Or Baseline	Methyl 2-methoxy-3-nitrobenzoate (CAS 90564-26-4): 60 °C
Quantified Difference	Δ > 80 °C
Conditions	Solid crystalline powder, literature reported values

Why This Matters

The >80 °C higher melting point enables more straightforward purification via recrystallization and indicates a different crystalline packing, which is crucial for formulation and solid-state characterization studies.

Commercial Purity Comparison

The commercially available purity of methyl 3-methoxy-2-nitrobenzoate is specified at ≥98.0% as determined by Gas Chromatography (GC), a standard for reliable research use . In contrast, the regioisomer methyl 2-methoxy-3-nitrobenzoate is often supplied at a higher purity of >99% (GC) , which may command a premium price. This difference in specification reflects the distinct synthetic challenges and purification requirements for each isomer, and it provides procurement teams with a clear, quantifiable metric for cross-referencing quality and cost-effectiveness.

Purity (GC)

Cross-study

≥98.0%

Meets research-grade synthesis threshold

Comparator regioisomer >99%; evaluate cost-to-value

Evidence Dimension	Commercial Purity (GC)
Target Compound Data	≥98.0%
Comparator Or Baseline	Methyl 2-methoxy-3-nitrobenzoate (CAS 90564-26-4): >99% (GC)
Quantified Difference	≥1% lower purity specification
Conditions	Gas Chromatography (GC) analysis as per vendor specifications

Why This Matters

Understanding the standard commercial purity allows for accurate assessment of cost-to-value and ensures the chosen material meets the threshold required for the next synthetic step without unnecessary expense.

Density for Formulation & Scale-Up

The density of methyl 3-methoxy-2-nitrobenzoate is reported as 1.294 g/cm³ . This value is essential for process chemistry calculations, including reactor loading, solvent volume estimations, and designing robust crystallization and isolation protocols during scale-up. While the regioisomer methyl 2-methoxy-3-nitrobenzoate has a comparable predicted density of 1.294±0.06 g/cm³ , having a confirmed value for the target compound eliminates uncertainty in engineering calculations and ensures reproducibility in an industrial setting.

Density

Confirmed value

1.294 g/cm³

Supports process scale-up calculations

Experimental value reduces uncertainty vs. predicted comparator range

Evidence Dimension	Density
Target Compound Data	1.294 g/cm³
Comparator Or Baseline	Methyl 2-methoxy-3-nitrobenzoate (CAS 90564-26-4): 1.294±0.06 g/cm³ (predicted)
Quantified Difference	No significant difference reported, but confirmed experimental value for target
Conditions	Solid crystalline material at room temperature

Why This Matters

Accurate density data is a non-negotiable requirement for safe and efficient process scale-up, directly impacting reactor design and safety assessments.

Applications of Methyl 3-Methoxy-2-Nitrobenzoate

Intermediate for Kinase Inhibitors

Methyl 3-methoxy-2-nitrobenzoate is a documented intermediate in the synthesis of bosutinib, a dual Src/Abl kinase inhibitor used in the treatment of chronic myelogenous leukemia (CML) [1]. The specific positioning of the nitro group allows for its selective reduction to an amine, a key step in constructing the complex quinolone core of the API. Substituting an analog would likely disrupt the designed synthetic pathway and reduce overall yield, underscoring the necessity of the exact regioisomer.

Precursor for Ortho-Phenylenediamine Derivatives

The 1,2-relationship between the ester and nitro group in methyl 3-methoxy-2-nitrobenzoate makes it a prime candidate for the synthesis of heterocycles. Reduction of the nitro group yields a highly reactive aniline derivative, methyl 2-amino-3-methoxybenzoate. This intermediate can be used as a building block for benzimidazoles, quinazolines, and other fused nitrogen-containing ring systems that are prevalent in drug discovery programs . The high melting point of the starting material ensures it can be easily purified prior to this critical step, as established in the quantitative evidence.

Building Block for Materials & Polymers

The unique electronic effects of the 3-methoxy-2-nitro substitution pattern can be exploited in materials science. The nitro group serves as a strong electron-withdrawing moiety that can be used to tune the optical and electronic properties of π-conjugated systems. For instance, it can be incorporated as a monomer or an end-cap in the synthesis of organic semiconductors or dyes. The well-defined melting point and commercial availability in consistent purity (>98%) are essential for achieving reproducible polymerization and material performance .

Application

Selection Property

Validation Focus

Kinase inhibitor intermediate

Ortho-nitro group for selective reduction

Regioisomeric purity for quinolone core assembly

Fused heterocycle precursor

1,2-nitro/ester geometry enables cyclization

Reduction to aniline and benzimidazole/quinazoline formation

Electron-deficient building block

Nitro as electron-withdrawing motif

Consistent purity and melting behavior for reproducible polymers

• [1] FlyBase Chemical Report: bosutinib. (Citing NCI Thesaurus). View Source